Cas no 1000340-42-0 (3-Amino-4-nitro-7-azaindole)

• Product Name: 3-Amino-4-nitro-7-azaindole
• CAS No: 1000340-42-0
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 844759
• Update Time: 2025-04-19

3-Amino-4-nitro-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-nitro-7-azaindole
• 4-Nitro-1H-pyrrolo[2,3-b]pyridin-3-amine

• Inchi： 1S/C7H6N4O2/c8-4-3-10-7-6(4)5(11(12)13)1-2-9-7/h1-3H,8H2,(H,9,10)
• InChI Key： HLRALCNIBYRLDU-UHFFFAOYSA-N
• SMILES： N1C2=C(C([N+]([O-])=O)=CC=N2)C(N)=C1

Computed Properties

• Exact Mass: 178.049075g/mol
• Monoisotopic Mass: 178.049075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.15g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų